Cas no 1368380-78-2 (3-amino-2-hydroxypyridine-4-carboxylic acid)

• Product Name: 3-amino-2-hydroxypyridine-4-carboxylic acid
• CAS No: 1368380-78-2
• MF: C₆H₆N₂O₃
• MW: 154.12344121933
• CID: 5179443
• PubChem ID: 65694736
• Update Time: 2025-10-17

3-amino-2-hydroxypyridine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-Pyridinecarboxylic acid, 3-amino-1,2-dihydro-2-oxo-
• 3-Amino-2-hydroxyisonicotinic acid
• 3-amino-2-hydroxypyridine-4-carboxylic acid

• Inchi： 1S/C6H6N2O3/c7-4-3(6(10)11)1-2-8-5(4)9/h1-2H,7H2,(H,8,9)(H,10,11)
• InChI Key： FDIRLBHUEUALKJ-UHFFFAOYSA-N
• SMILES： C1(=O)NC=CC(C(O)=O)=C1N

Additional information on 3-amino-2-hydroxypyridine-4-carboxylic acid

3-Amino-2-Hydroxypyridine-4-Carboxylic Acid: A Comprehensive Overview

3-Amino-2-hydroxypyridine-4-carboxylic acid (CAS No. 1368380-78-2) is a biologically active compound with significant potential in various fields, including pharmacology, materials science, and biochemistry. This compound, characterized by its unique structure featuring an amino group, a hydroxyl group, and a carboxylic acid moiety attached to a pyridine ring, has garnered attention due to its versatile reactivity and functional properties. Recent studies have highlighted its role in drug discovery, particularly in the development of anti-inflammatory agents and neuroprotective compounds.

The synthesis of 3-amino-2-hydroxypyridine-4-carboxylic acid involves multi-step organic reactions, often utilizing pyridine derivatives as starting materials. Researchers have optimized synthetic pathways to enhance yield and purity, leveraging advanced techniques such as microwave-assisted synthesis and catalytic processes. These advancements have made the compound more accessible for large-scale applications in pharmaceutical research.

One of the most promising applications of 3-amino-2-hydroxypyridine-4-carboxylic acid lies in its ability to act as a precursor for bioactive molecules. For instance, it has been used in the synthesis of peptide mimetics and small molecule inhibitors targeting key enzymes involved in inflammatory pathways. Recent studies published in high-impact journals have demonstrated its efficacy in reducing inflammation in preclinical models, suggesting potential therapeutic benefits for conditions such as arthritis and neurodegenerative diseases.

In addition to its pharmacological applications, 3-amino-2-hydroxypyridine-4-carboxylic acid has shown promise in materials science. Its ability to form coordination complexes with metal ions has led to its use in the development of novel materials for sensing applications. For example, researchers have reported the use of this compound in creating sensors for detecting heavy metal ions such as lead and mercury, which are critical for environmental monitoring.

The structural versatility of 3-amino-2-hydroxypyridine-4-carboxylic acid also makes it an attractive candidate for use in organic electronics. Its conjugated system allows for efficient charge transport properties, making it suitable for applications in organic light-emitting diodes (OLEDs) and photovoltaic devices. Recent advancements in this area have focused on improving the stability and efficiency of these devices through tailored modifications of the compound's structure.

From a biochemical perspective, 3-amino-2-hydroxypyridine-4-carboxylic acid exhibits interesting interactions with biological systems. Studies have shown that it can modulate cellular signaling pathways involved in apoptosis and cell proliferation, making it a valuable tool for studying cellular mechanisms. Furthermore, its ability to penetrate cellular membranes efficiently suggests potential applications in drug delivery systems.

In conclusion, 3-amino-2-hydroxypyridine-4-carboxylic acid (CAS No. 1368380-78-2) is a multifaceted compound with wide-ranging applications across diverse scientific disciplines. Its unique chemical structure and functional groups make it an invaluable building block for developing innovative solutions in pharmacology, materials science, and beyond. As research continues to uncover new insights into its properties and potential uses, this compound is poised to play a pivotal role in advancing scientific progress.